Cas no 1145-01-3 (3,5-Diphenylpyrazole)

3,5-Diphenylpyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with phenyl groups at the 3 and 5 positions. This structure imparts stability and versatility, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid aromatic framework facilitates applications in ligand design, coordination chemistry, and the development of bioactive molecules. The compound’s well-defined crystalline properties enhance its utility in material science and crystallography studies. Additionally, its synthetic accessibility and functional group compatibility allow for further derivatization, enabling tailored modifications for specific research or industrial applications. 3,5-Diphenylpyrazole is commonly employed in studies involving fluorescence, catalysis, and medicinal chemistry due to its robust chemical profile.

3,5-Diphenylpyrazole structure

Product Name:3,5-Diphenylpyrazole

CAS No:1145-01-3

MF:C₁₅H₁₂N₂

MW:220.269183158875

MDL:MFCD00039675

CID:83449

PubChem ID:160871363

Update Time:2025-06-07

3,5-Diphenylpyrazole Chemical and Physical Properties

Names and Identifiers

- 3,5-Diphenyl-1H-pyrazole
- 3,5-Diphenylpyrazole
- Pyrazole,3,5-diphenyl- (6CI,7CI,8CI)
- NSC 126937
- NSC-126937
- 1H-Pyrazole,5-diphenyl-
- FT-0606712
- Q22714645
- NS00015787
- MLS001194968
- HMS2868C24
- NCGC00245818-01
- F1011-0263
- DTXSID2061565
- CS-W007280
- AC-907/25014327
- MFCD00039675
- N11913
- SMR000554573
- SY033591
- SR-01000390754
- 1145-01-3
- 1H-Pyrazole, 3,5-diphenyl-
- NSC126937
- AKOS000421424
- CCG-103967
- 3,5-Diphenylpyrazole, 97%
- AKOS025394163
- 3-AMINO-3-(2-HYDROXY-5-NITRO-PHENYL)-PROPIONICACID
- AC7776
- SCHEMBL1230353
- D4197
- CBMicro_048085
- 3,5-diphenyl-1H-pyrazol
- J-511375
- BIM-0047997.P001
- SR-01000390754-1
- Pyrazole, 3,5-diphenyl-
- CHEMBL375966
- Pyrazole,5-diphenyl-
- BDBM50148009
- A894193
- EINECS 214-543-8
- AS-16147
- STK328161
- DB-041220
- MDL： MFCD00039675
- Inchi： 1S/C15H12N2/c1-3-7-12(8-4-1)14-11-15(17-16-14)13-9-5-2-6-10-13/h1-11H,(H,16,17)
- InChI Key： JXHKUYQCEJILEI-UHFFFAOYSA-N
- SMILES： N1C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1
- BRN： 158264

Computed Properties

Exact Mass: 220.10000
Monoisotopic Mass: 220.100048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.5
Topological Polar Surface Area: 28.7

Experimental Properties

Color/Form: powder
Density: 1.1405 (rough estimate)
Melting Point: 200.0 to 204.0 deg-C
Boiling Point: 351.21°C (rough estimate)
Flash Point: 207.2°C
Refractive Index: 1.5000 (estimate)
PSA: 28.68000
LogP: 3.74370
Solubility: Water insoluble

3,5-Diphenylpyrazole Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H315-H318-H335-H413
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-37/38-41
Safety Instruction： 26-39
Hazardous Material Identification：
TSCA：Yes
Storage Condition：Store at room temperature
Risk Phrases：R22

3,5-Diphenylpyrazole Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Diphenylpyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049002359-500g	3,5-Diphenyl-1H-pyrazole	1145-01-3	98%	500g	$514.50	2023-09-04
Fluorochem	055222-5g	3,5-Diphenyl-1H-pyrazole	1145-01-3	95%	5g	￡10.00	2022-02-28
Fluorochem	055222-25g	3,5-Diphenyl-1H-pyrazole	1145-01-3	95%	25g	￡36.00	2022-02-28
Fluorochem	055222-100g	3,5-Diphenyl-1H-pyrazole	1145-01-3	95%	100g	￡101.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154768-100g	3,5-Diphenylpyrazole	1145-01-3	>98.0%(HPLC)	100g	¥796.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154768-25G	3,5-Diphenylpyrazole	1145-01-3	>98.0%(HPLC)	25g	¥238.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154768-500g	3,5-Diphenylpyrazole	1145-01-3	>98.0%(HPLC)	500g	¥3213.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154768-5G	3,5-Diphenylpyrazole	1145-01-3	>98.0%(HPLC)	5g	¥63.90	2023-09-03
Chemenu	CM120459-25g	3,5-Diphenylpyrazole	1145-01-3	95+%	25g	$52	2021-08-06
Chemenu	CM120459-100g	3,5-Diphenylpyrazole	1145-01-3	95+%	100g	$194	2021-08-06

3,5-Diphenylpyrazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:1145-01-3)3,5-Diphenyl-1H-pyrazole

Order Number:LE17800;LE5869610

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:16

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4. Copper triflate-mediated synthesis of 1,3,5-triarylpyrazoles in [bmim][PF6] ionic liquid and evaluation of their anticancer activities

V. Kameshwara Rao,Rakesh Tiwari,Bhupender S. Chhikara,Amir Nasrolahi Shirazi,Keykavous Parang,Anil Kumar RSC Adv. 2013 3 15396
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Related Categories

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Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1145-01-3)3,5-Diphenyl-1H-pyrazole

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry